Cas no 1006707-71-6 (Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate)

• Product Name: Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate
• CAS No: 1006707-71-6
• MF: C₁₂H₈F₃NO₂
• MW: 255.192633628845
• CID: 1026589
• PubChem ID: 57346100
• Update Time: 2025-04-20

Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate
• Methyl1-(trifluoromethyl)isoquinoline-3-carboxylate
• AKOS015999852
• CS-0439698
• 3-Isoquinolinecarboxylic acid, 1-(trifluoromethyl)-, methyl ester
• SCHEMBL21200100
• A24404
• DTXSID00721102
• AM20050604
• 1006707-71-6
• FHIPSOPUEONRQQ-UHFFFAOYSA-N
• 1-Trifluoromethyl-isoquinoline-3-carboxylic acid methyl ester

• MDL： MFCD20921914
• Inchi： 1S/C12H8F3NO2/c1-18-11(17)9-6-7-4-2-3-5-8(7)10(16-9)12(13,14)15/h2-6H,1H3
• InChI Key： FHIPSOPUEONRQQ-UHFFFAOYSA-N
• SMILES： FC(C1C2C=CC=CC=2C=C(C(=O)OC)N=1)(F)F

Computed Properties

• Exact Mass: 255.05071298g/mol
• Monoisotopic Mass: 255.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2Ų